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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)benzoic acid

CAS No.: 55211-84-2

Cat. No.: B1274192

Get Quote

This document provides essential, procedural guidance for the safe and compliant disposal of

2-(2-Hydroxyethoxy)benzoic acid. As a trusted partner in your research, we are committed to

providing information that extends beyond product specifications to ensure the safety of

laboratory personnel and the protection of our environment. The following protocols are

designed for researchers, scientists, and drug development professionals and are intended to

supplement, not replace, your institution's specific Environmental Health and Safety (EHS)

guidelines.

Immediate Safety and Hazard Profile
Before handling or disposing of 2-(2-Hydroxyethoxy)benzoic acid, it is crucial to understand

its hazard profile. While a specific Safety Data Sheet (SDS) for this exact compound is not

universally available, we can infer its potential hazards from structurally similar molecules like

2-hydroxybenzoic acid and other benzoic acid derivatives. These compounds are known to

cause skin irritation, serious eye damage, and may cause respiratory irritation[1][2][3].

Therefore, 2-(2-Hydroxyethoxy)benzoic acid must be handled as a hazardous chemical.

Key principles for handling and disposal:
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Never dispose of this chemical down the drain or in the regular trash[4][5]. Aqueous solutions

can be harmful to aquatic life, and solid waste requires special handling.

Segregation is paramount. Store waste containing 2-(2-Hydroxyethoxy)benzoic acid
separately from other chemical waste streams to prevent potentially dangerous reactions[4]

[6].

Always consult your institution's EHS office. They are the final authority on chemical waste

disposal procedures at your facility[4].

Hazard Summary Table
The following table summarizes the presumptive hazards and necessary precautions based on

data from analogous compounds.
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Parameter Guideline & Information Citations

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH318/H319: Causes

serious eye

damage/irritationH335: May

cause respiratory irritation

[1][3][7]

Waste Classification

Hazardous Waste. Generators

must classify waste according

to US EPA guidelines (40 CFR

261.3) and local regulations.

[7]

Personal Protective Equipment

(PPE)

Gloves: Nitrile or natural

rubber gloves.Eye Protection:

Safety glasses with side

shields or chemical

goggles.Lab Coat: Standard

laboratory coat.Respiratory:

Use in a well-ventilated area or

under a chemical fume hood.

For spills or large quantities, a

NIOSH/MSHA approved

respirator may be necessary.

[1][2][8][9]

Incompatible Materials

Strong oxidizing agents (e.g.,

perchlorates, nitrates), strong

bases, and strong reducing

agents. Avoid contact with

metals as aqueous solutions

may form flammable hydrogen

gas.

[5][10][11]

First Aid Eyes: Immediately rinse with

plenty of water for at least 15

minutes, including under the

eyelids. Seek immediate

medical attention.[1][9]

[10]Skin: Wash off immediately
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with soap and plenty of water.

Remove contaminated

clothing. If irritation persists,

seek medical attention.[1][8]

[10]Inhalation: Move to fresh

air. If breathing is difficult, give

oxygen. Seek medical

attention.[1][10]Ingestion: Do

NOT induce vomiting. Rinse

mouth with water and seek

immediate medical attention.

[7][9]

Disposal Decision Workflow
The proper disposal route for 2-(2-Hydroxyethoxy)benzoic acid depends on its form. The

following diagram outlines the decision-making process for handling different waste streams

containing this chemical.
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Waste Types

Containment & Labeling

Identify Waste Stream
Containing 2-(2-Hydroxyethoxy)benzoic Acid

Unused or Surplus Product

Select waste type

Contaminated Solid Waste
(Gloves, Weigh Boats, Liners)

Select waste type

Contaminated Liquid Waste
(Aqueous Rinsate)

Select waste type

Spill Cleanup Debris

Select waste type

Keep in original, sealed container.
Label as 'Hazardous Waste' with full chemical name. Place in a designated, labeled, compatible solid waste container. Collect in a designated, labeled, compatible liquid waste carboy. Collect absorbent material into a sealed, labeled container.

Store in designated Satellite Accumulation Area (SAA).
Ensure containers are closed and inspected weekly.

Contact Institutional EHS or Licensed
Hazardous Waste Contractor for Pickup

When container is full or per schedule

Click to download full resolution via product page

Caption: Disposal decision workflow for 2-(2-Hydroxyethoxy)benzoic acid.

Step-by-Step Disposal Protocols
Adherence to a systematic procedure is critical for ensuring safety and compliance.

Protocol 1: Disposal of Unused or Surplus Product
This protocol applies to pure, unadulterated 2-(2-Hydroxyethoxy)benzoic acid that is expired,

no longer needed, or off-specification.

Do Not Mix: Keep the chemical in its original container. Do not mix it with any other waste.
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Secure Container: Ensure the container's cap is tightly sealed and the exterior is clean and

free of contamination.

Labeling: The original manufacturer's label must be legible. Affix a "Hazardous Waste" label

provided by your institution's EHS department. Clearly write the full chemical name, "2-(2-
Hydroxyethoxy)benzoic acid," and the accumulation start date.

Storage: Place the labeled container in your laboratory's designated Satellite Accumulation

Area (SAA)[12]. This area should be away from incompatible materials[5].

Request Pickup: Once the container is ready for disposal, follow your institution's procedure

to request a pickup from the EHS department or a licensed hazardous waste contractor.

Protocol 2: Disposal of Contaminated Solid Waste
This protocol covers disposable lab supplies that have come into direct contact with 2-(2-
Hydroxyethoxy)benzoic acid, such as gloves, weigh boats, contaminated paper towels, and

bench protectors.

Segregation: Collect all solid waste contaminated with the chemical in a designated

container. Do not mix with non-hazardous trash.

Containment: Use a container specifically designated for solid chemical waste. This is

typically a puncture-resistant container or a robust plastic bag-lined box.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name of the

contents, and any other information required by your EHS office.

Storage and Pickup: Keep the container sealed when not in use and store it in the SAA.

Arrange for pickup when it is full or according to your lab's schedule[12].

Protocol 3: Disposal of Contaminated Liquid Waste
(Aqueous)
This protocol is for aqueous solutions and rinsates from cleaning glassware that contained 2-
(2-Hydroxyethoxy)benzoic acid.
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Waste Collection: Collect all aqueous rinsate in a designated hazardous waste carboy.

pH Consideration: While neutralization of simple acids can sometimes permit drain disposal,

this is not recommended for organic acids that may remain toxic after neutralization[12]. All

rinsates should be collected as hazardous waste.

Labeling: Label the carboy with "Hazardous Waste," list "2-(2-Hydroxyethoxy)benzoic acid
(aqueous solution)" as a component, and estimate the concentration. Keep a running log of

all contents added to the carboy.

Storage and Pickup: Keep the carboy capped and in secondary containment within the SAA.

Request pickup when the carboy is nearly full.

Protocol 4: Spill Management and Cleanup
In the event of a small spill in a laboratory setting:

Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or in a poorly

ventilated space, evacuate and contact your institution's emergency response team[5].

Control Ignition Sources: Eliminate any nearby sources of ignition[5].

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Wear PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and safety goggles[1].

Containment: Use a dry, inert absorbent material such as vermiculite, sand, or a commercial

chemical spill kit to cover the spill. Do not use combustible materials like paper towels to

absorb the bulk of the spill[13].

Cleanup: Carefully sweep or scoop the absorbed material into a designated waste

container[3][14]. Avoid creating dust[3][7]. For final decontamination, wipe the area with a

damp cloth, collecting the cloth as contaminated solid waste.

Disposal: The collected spill debris must be disposed of as hazardous solid waste. Place it in

a sealed, properly labeled container and move it to the SAA for pickup[5].
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By adhering to these detailed procedures, you contribute to a culture of safety and

environmental responsibility. Always prioritize personal safety and consult your institution's

specific guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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